Cas no 100828-24-8 (1-Piperazineaceticacid, 3-carboxy-)

1-Piperazineaceticacid, 3-carboxy- structure
100828-24-8 structure
Product Name:1-Piperazineaceticacid, 3-carboxy-
CAS No:100828-24-8
MF:C7H12N2O4
MW:188.181181907654
CID:124251
PubChem ID:13491863
Update Time:2025-04-18

1-Piperazineaceticacid, 3-carboxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineaceticacid, 3-carboxy-
    • 4-(CARBOXYMETHYL)PIPERAZINE-2-CARBOXYLIC ACID
    • 1-Piperazineaceticacid,3-carboxy-(9CI)
    • 4-(Carboxymethyl)piperazin-2-carboxylic acid
    • 100828-24-8
    • J-513678
    • DTXSID70542109
    • CHEMBL98814
    • 1-piperazineacetic acid,3-carboxy-
    • Inchi: 1S/C7H12N2O4/c10-6(11)4-9-2-1-8-5(3-9)7(12)13/h5,8H,1-4H2,(H,10,11)(H,12,13)
    • InChI Key: MJNNLNHBBKKFFN-UHFFFAOYSA-N
    • SMILES: OC(C1CN(CC(=O)O)CCN1)=O

Computed Properties

  • Exact Mass: 188.079707g/mol
  • Monoisotopic Mass: 188.079707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 188.18g/mol
  • XLogP3: -5.7
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.87000
  • LogP: -1.30390
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